Shape-persistent pyrrole-based covalent organic cages: synthesis, structure and selective gas adsorption properties†‡
Chemical Communications Pub Date: 2019-05-13 DOI: 10.1039/C9CC02490E
Abstract
Two cryptand-like, shape persistent [2+3] imine cages (1 and 2) derived from oligopyrrolic precursors (diformyl dipyrrylpyridine 3 and diformyl bipyrrole 4) were prepared. These cages contain open cavities as inferred from solid state structural analyses and act as selective CO2 gas adsorbing materials in the solid state.
![Graphical abstract: Shape-persistent pyrrole-based covalent organic cages: synthesis, structure and selective gas adsorption properties](http://scimg.chem960.com/usr/1/C9CC02490E.jpg)
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Journal Nameļ¼Chemical Communications
Research Products
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CAS no.: 124252-41-1
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